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Cat. No.: B3191622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Dihydroanthracene-9,10-diol is a dihydroxy derivative of anthracene. Its chemical

structure, featuring a partially saturated benzene ring fused to an anthracenediol core, makes it

a subject of interest in synthetic chemistry and potentially in materials science and

pharmacology. This technical guide provides a comprehensive overview of its chemical

properties, synthesis, and known biological context, tailored for a scientific audience.

Chemical and Physical Properties
The fundamental properties of 1,4-Dihydroanthracene-9,10-diol are summarized below. This

data is crucial for its handling, characterization, and application in experimental settings.
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Property Value Reference

IUPAC Name
1,4-dihydroanthracene-9,10-

diol
[1]

Synonyms

9,10-Anthracenediol, 1,4-

dihydro-; 1,4-Dihydro-9,10-

anthracenediol

[1]

CAS Number 56136-13-1 [1]

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.24 g/mol [1]

Boiling Point 443.2°C at 760 mmHg

Density 1.322 g/cm³

Flash Point 222°C

Synthesis of 1,4-Dihydroanthracene-9,10-diol
The primary route for the synthesis of dihydroanthracenediols is through the reduction of 9,10-

anthraquinone. Various reducing agents can be employed to achieve this transformation.

3.1. General Reaction Scheme

The reduction of 9,10-anthraquinone to 1,4-Dihydroanthracene-9,10-diol involves the

conversion of the two ketone groups to hydroxyl groups and the partial hydrogenation of one of

the aromatic rings.

3.2. Experimental Protocol: Reduction of 9,10-Anthraquinone

While a specific protocol for the synthesis of the 1,4-dihydro isomer is not readily available in

the reviewed literature, a general method for the reduction of anthraquinone to a related

compound, anthrone, using tin and hydrochloric acid is well-established.[2] This procedure can

be adapted and optimized for the desired product.

Materials:
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9,10-Anthraquinone

Granulated Tin

Glacial Acetic Acid

Concentrated Hydrochloric Acid (sp. gr. 1.19)

Benzene

Petroleum Ether

Procedure:

In a 2-liter round-bottomed flask equipped with a reflux condenser, combine 104 g (0.5 mole)

of 9,10-anthraquinone and 100 g (0.86 atom) of granulated tin.

Add 750 cc of glacial acetic acid to the flask.

Heat the mixture to boiling.

Over a period of two hours, add 250 cc (8.2 moles) of concentrated hydrochloric acid in 10-

cc portions.

After the addition is complete, continue to reflux the mixture until the anthraquinone has

completely dissolved.

Cool the reaction mixture and filter it with suction to remove any unreacted tin.

Add 100 cc of water to the filtrate. The product, anthrone, will crystallize upon cooling to

approximately 10°C.

Collect the crystals by suction filtration on a Büchner funnel and wash with water.

Dry the crude product on a porous plate.

For purification, recrystallize the product from a 3:1 mixture of benzene and petroleum ether.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3191622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: To obtain 1,4-Dihydroanthracene-9,10-diol, the reaction conditions, particularly the

reducing agent and solvent, may need to be modified. Alternative reducing systems reported

for similar transformations include hydriodic acid with red phosphorus.[3]

Biological Context and Signaling Pathways
Direct studies on the biological activity and signaling pathways of 1,4-Dihydroanthracene-
9,10-diol are limited. However, the metabolism of the parent compound, anthracene, and

related dihydroanthracenediols has been investigated, providing insights into its potential

biological fate.

4.1. Metabolic Pathway of Anthracene

Anthracene can be metabolized in biological systems by microorganisms and in mammalian

liver microsomes.[4][5][6] A key pathway involves the formation of dihydrodiol intermediates,

which can be further oxidized. The enzyme cis-9,10-dihydroanthracene-9,10-diol

dehydrogenase is known to catalyze the conversion of cis-9,10-dihydroanthracene-9,10-diol to

9,10-anthraquinone.[7]

The following diagram illustrates the initial steps in the microbial metabolism of anthracene.

Anthracene cis-Anthracene-1,2-dihydrodiol

Anthracene
Dioxygenase 9,10-Anthraquinone

cis-Dihydrodiol
Dehydrogenase

Click to download full resolution via product page

Microbial metabolism of anthracene to 9,10-anthraquinone.

Conclusion
1,4-Dihydroanthracene-9,10-diol is a derivative of anthracene that can be synthesized

through the reduction of 9,10-anthraquinone. While its specific biological functions are not well-

documented, the metabolic pathways of related compounds suggest it may be an intermediate

in the biological processing of polycyclic aromatic hydrocarbons. Further research is warranted

to fully elucidate its chemical reactivity, potential applications, and biological significance. This

guide provides a foundational understanding for researchers and professionals in the fields of

chemistry and drug development to build upon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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